3-((4-Acetamidophenyl)imino)indolin-2-one

• IUPAC Name: N-[4-[(2-oxo-1H-indol-3-ylidene)amino]phenyl]acetamide
• InChI: InChI=1S/C16H13N3O2/c1-10(20)17-11-6-8-12(9-7-11)18-15-13-4-2-3-5-14(13)19-16(15)21/h2-9H,1H3,(H,17,20)(H,18,19,21)
• InChI Key: DNUOJCIRRUNIBJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)N=C2C3=CC=CC=C3NC2=O
• Molecular Formula: C16H13N3O2
• Molecular Weight: 279.29 g/mol

Description

3-((4-Acetamidophenyl)imino)indolin-2-one, also known as 3-AIPI, is an important heterocyclic compound which has been extensively studied for its potential applications in medicinal chemistry and drug discovery. 3-AIPI is a five-membered heterocyclic compound containing an imino nitrogen atom, an acetamidophenyl group, and an indolin-2-one nucleus. It is a highly versatile compound, with a wide range of applications in the synthesis of various compounds, as well as in the manufacture of drugs and other bioactive molecules.

Scientific Research Applications

3-((4-Acetamidophenyl)imino)indolin-2-one has been widely studied for its potential applications in medicinal chemistry and drug discovery. It has been used in the synthesis of various compounds, such as peptides, peptidomimetics, and small molecules. 3-((4-Acetamidophenyl)imino)indolin-2-one has also been used in the synthesis of drugs, including antibiotics, antifungals, and antivirals. In addition, 3-((4-Acetamidophenyl)imino)indolin-2-one has been used in the synthesis of various biopolymers, such as proteins, nucleic acids, and polysaccharides.

Mechanism of Action

The mechanism of action of 3-((4-Acetamidophenyl)imino)indolin-2-one is not yet fully understood. However, it is thought to be involved in a variety of biochemical and physiological processes. It has been shown to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as dopamine and serotonin. In addition, 3-((4-Acetamidophenyl)imino)indolin-2-one has been shown to inhibit the enzyme phosphodiesterase, which is involved in the breakdown of cAMP and cGMP, two important signaling molecules in the body.
Biochemical and Physiological Effects
3-((4-Acetamidophenyl)imino)indolin-2-one has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as dopamine and serotonin. In addition, 3-((4-Acetamidophenyl)imino)indolin-2-one has been shown to inhibit the enzyme phosphodiesterase, which is involved in the breakdown of cAMP and cGMP, two important signaling molecules in the body. 3-((4-Acetamidophenyl)imino)indolin-2-one has also been shown to possess anti-inflammatory and antioxidant properties, as well as to modulate the immune system.

Advantages and Limitations for Lab Experiments

The use of 3-((4-Acetamidophenyl)imino)indolin-2-one in laboratory experiments has a number of advantages and limitations. One of the main advantages is that it is a highly versatile compound, with a wide range of applications in the synthesis of various compounds, as well as in the manufacture of drugs and other bioactive molecules. Additionally, 3-((4-Acetamidophenyl)imino)indolin-2-one is relatively easy to synthesize and is available commercially. However, there are some limitations to its use in laboratory experiments. For example, 3-((4-Acetamidophenyl)imino)indolin-2-one is a relatively unstable compound and is prone to decomposition when exposed to light and heat. Additionally, it is a highly reactive compound, and can react with other compounds in the laboratory.

Future Directions

The potential applications of 3-((4-Acetamidophenyl)imino)indolin-2-one are vast and are still being explored. One potential application is in the development of new drugs and therapies for a variety of diseases and disorders. Additionally, 3-((4-Acetamidophenyl)imino)indolin-2-one could be used in the synthesis of peptides and other bioactive molecules, as well as in the development of new materials for use in drug delivery systems. Additionally, 3-((4-Acetamidophenyl)imino)indolin-2-one could be used in the development of new imaging agents for use in medical imaging. Finally, 3-((4-Acetamidophenyl)imino)indolin-2-one could be used in the development of new catalysts for use in organic synthesis.

Synthesis Methods

The synthesis of 3-((4-Acetamidophenyl)imino)indolin-2-one can be accomplished using two different methods: the Vilsmeier-Haack reaction and the Wittig reaction. In the Vilsmeier-Haack reaction, the starting material is an aldehyde or ketone, which is reacted with phosphorus oxychloride and dimethylamine in an aqueous solution. This reaction produces an iminium salt, which is then hydrolyzed to form 3-((4-Acetamidophenyl)imino)indolin-2-one. In the Wittig reaction, the starting material is a phosphonium salt, which is reacted with an aldehyde or ketone in the presence of a base. This reaction produces an alkene, which is then oxidized to form 3-((4-Acetamidophenyl)imino)indolin-2-one.